Cas no 59236-84-9 ((6beta,14S)-grayanotoxane-5,6,10,14,16-pentol)

• Product Name: (6beta,14S)-grayanotoxane-5,6,10,14,16-pentol
• CAS No: 59236-84-9
• MF: C₂₀H₃₄O₅
• MW: 354.48096704483
• CID: 1617088
• PubChem ID: 3042239
• Update Time: 2025-04-21

(6beta,14S)-grayanotoxane-5,6,10,14,16-pentol Chemical and Physical Properties

Names and Identifiers

• (6beta,14S)-grayanotoxane-5,6,10,14,16-pentol
• 59236-84-9
• Grayanotoxane-5,6,10,14,16-pentol
• DTXSID90974665
• 3-Deoxygrayanotoxin III
• Grayanotoxane-5,6,10,14,16-pentol, (6-beta,14-R)-
• (6-beta,14-R)Grayanotoxane-5,6,10,14,16-pentol

• Inchi： 1S/C20H34O5/c1-16(2)8-7-13-18(4,24)12-6-5-11-15(22)19(12,10-17(11,3)23)9-14(21)20(13,16)25/h11-15,21-25H,5-10H2,1-4H3/t11?,12-,13-,14+,15-,17+,18+,19?,20-/m0/s1
• InChI Key： XQUCGIPDHAQMMV-LARXQSJUSA-N
• SMILES： O[C@@]1(C)[C@@H]2CCC(C)(C)[C@]2([C@@H](CC23C[C@](C)(C(CC[C@H]21)[C@@H]3O)O)O)O

Computed Properties

• Exact Mass: 354.240624
• Monoisotopic Mass: 354.240624
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 101

Experimental Properties

• Density: 1.29
• Boiling Point: 511.9°C at 760 mmHg
• Flash Point: 231.1°C
• Refractive Index: 1.601